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Cat. No.: B13923814

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 2-Methoxyacrylate

Introduction to Ethyl 2-Methoxyacrylate
Ethyl 2-methoxyacrylate (CAS No. 36997-05-4) is an acrylate monomer characterized by the

presence of both an ethyl ester and a methoxy group. Its chemical structure, C6H10O3,

confers specific properties that make it a molecule of interest in polymer chemistry and

materials science. As a functionalized monomer, it serves as a building block for the synthesis

of polymers with tailored characteristics, such as specific solubility, hydrophilicity, and reactivity.

Understanding its fundamental physicochemical properties, primarily its boiling point and

density, is a critical prerequisite for its effective application in research and development,

particularly in fields like drug delivery and advanced coatings. These parameters govern its

handling, purification, reaction kinetics, and the final properties of the polymers derived from it.

This guide provides a comprehensive overview of the boiling point and density of ethyl 2-
methoxyacrylate, details field-proven methodologies for their experimental determination, and

discusses the implications of these properties for scientific applications.
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Core Physicochemical Data
The boiling point and density are fundamental physical constants that define a substance's

physical state and behavior under various conditions. For ethyl 2-methoxyacrylate, these

values are essential for processes such as purification by distillation, calculating molar

quantities for reactions, and formulating solutions of specific concentrations.

Below is a summary of the key quantitative data for ethyl 2-methoxyacrylate. It is important to

note that the available data for this specific compound are predicted values, which provide a

reliable estimate for experimental design.

Property Value Conditions Source

Boiling Point 149.5 ± 23.0 °C
Predicted at standard

pressure
[1]

Density 0.983 ± 0.06 g/cm³ Predicted [1]

Molecular Formula C6H10O3 - [1]

Molar Mass 130.14 g/mol - [1]

CAS Number 36997-05-4 - [1]

Significance in Research and Drug Development
The physical properties of a monomer like ethyl 2-methoxyacrylate are not merely abstract

figures; they have direct and significant consequences for its application.

Boiling Point: This property is a direct measure of the volatility of the compound. In the

context of polymer synthesis, the boiling point dictates the required reaction temperature to

maintain the monomer in the liquid phase and influences the choice of solvent. For

purification, fractional distillation is often employed to separate the monomer from impurities

or unreacted starting materials, a process entirely dependent on differences in boiling points.

[2]

Density: Density is critical for the accurate formulation of reaction mixtures. In

polymerization, reactants are often measured by volume for convenience, and an accurate
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density value is essential to convert these volumes into mass and, subsequently, molar

quantities for precise stoichiometric control. In drug delivery systems, where methacrylate-

based polymers are used to create hydrogels or nanoparticles, the density of the constituent

monomers influences the overall density and mechanical properties of the final polymeric

matrix.[3][4]

Experimental Determination Protocols
To ensure scientific integrity, predicted data should be validated experimentally. The following

sections describe robust, self-validating protocols for determining the boiling point and density

of liquid monomers like ethyl 2-methoxyacrylate.

Protocol 1: Micro-Boiling Point Determination using a
Thiele Tube
This method is highly advantageous in a research setting as it requires a minimal amount of

sample (less than 0.5 mL).[5] The principle relies on the definition of a boiling point: the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[6]

Causality Behind Experimental Choices:

Thiele Tube: The specific shape of the Thiele tube allows for the efficient circulation of the

heating oil via convection, ensuring uniform temperature distribution around the sample.[5]

Inverted Capillary Tube: This small tube traps a small amount of air. As the sample is heated,

this air expands and is expelled. Subsequently, the sample vaporizes, and these vapors

escape, forming a stream of bubbles. Upon cooling, the vapor pressure inside the capillary

drops. The boiling point is recorded at the precise moment the external pressure overcomes

the internal vapor pressure, causing the liquid to be drawn back into the capillary.[6][7] This

provides a sharp, observable endpoint.

Step-by-Step Methodology:

Sample Preparation: Add approximately 0.5 mL of ethyl 2-methoxyacrylate into a small test

tube (e.g., 75x10 mm).
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Capillary Insertion: Place a capillary tube (sealed at one end) into the test tube with the open

end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the bottom of the test tube is aligned with the thermometer bulb.

Heating: Place the assembly into a Thiele tube filled with mineral oil, ensuring the oil level is

above the side arm.[8]

Observation: Gently heat the side arm of the Thiele tube with a micro-burner. Observe for an

initial expulsion of air bubbles, followed by a rapid and continuous stream of vapor bubbles

from the capillary tube.[7][8]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[5]

Validation: Repeat the determination at least twice to ensure the results are reproducible.
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Preparation

Experiment

Validation

1. Add 0.5 mL of sample
to a small test tube

2. Insert inverted
capillary tube

3. Attach tube
to thermometer

4. Place assembly
in Thiele tube

5. Heat side arm gently

6. Observe rapid stream
of bubbles from capillary

7. Remove heat source

8. Record temperature when
liquid enters capillary

9. Repeat experiment
for reproducibility
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Caption: Workflow for Micro-Boiling Point Determination.
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Protocol 2: Density Determination by the Volumetric
Method
This protocol determines density by precisely measuring the mass of a known volume of the

liquid.[9][10] Its accuracy is contingent on the precision of the balance and the volumetric

glassware.

Causality Behind Experimental Choices:

Graduated Cylinder/Pycnometer: A graduated cylinder provides a good estimate, while a

pycnometer (a flask with a specific, precisely known volume) offers higher accuracy for

research-grade measurements. The choice depends on the required level of precision.

Electronic Balance: A balance with a readability of at least three decimal places (0.001 g) is

crucial for obtaining an accurate mass measurement, which is fundamental to the density

calculation (Density = Mass/Volume).[10][11]

Temperature Control: The density of liquids is temperature-dependent. Recording the

temperature at which the measurement is taken is essential for reproducibility and for

comparing the result to literature values.[12]

Step-by-Step Methodology:

Initial Mass: Using an electronic balance, measure and record the mass of a clean, dry 10

mL graduated cylinder.[9][11]

Volume Measurement: Carefully add a specific volume (e.g., 5-10 mL) of ethyl 2-
methoxyacrylate to the graduated cylinder. Read the volume precisely from the bottom of

the meniscus.[11]

Final Mass: Measure and record the combined mass of the graduated cylinder and the liquid.

[9]

Temperature: Measure and record the temperature of the liquid.

Calculation:
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Calculate the mass of the liquid by subtracting the initial mass of the empty cylinder from

the final mass.

Calculate the density using the formula: Density = Mass / Volume.

Validation: Perform the measurement in triplicate and calculate the average density to

minimize random errors and ensure the trustworthiness of the result.[11]

Mass Measurement

Volume Measurement

Calculation & Validation

1. Weigh dry, empty
graduated cylinder (Mass A)

2. Add sample and re-weigh
(Mass B)

3. Calculate Mass_sample
(Mass B - Mass A)

6. Calculate Density =
Mass_sample / Volume_sample

4. Add sample to graduated
cylinder

5. Read volume at
meniscus (Volume_sample)

7. Record sample temperature

8. Repeat 3x and
average results
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Caption: Workflow for Density Determination via the Volumetric Method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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